Cas no 2137489-04-2 (2-{(tert-butoxy)carbonylamino}-3-(4-methyl-1H-pyrazol-1-yl)butanoic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-3-(4-methyl-1H-pyrazol-1-yl)butanoic acid
• CAS No: 2137489-04-2
• MF: C₁₃H₂₁N₃O₄
• MW: 283.323543310165
• CID: 6142903
• PubChem ID: 165490317
• Update Time: 2025-07-18

2-{(tert-butoxy)carbonylamino}-3-(4-methyl-1H-pyrazol-1-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(tert-butoxy)carbonylamino}-3-(4-methyl-1H-pyrazol-1-yl)butanoic acid
• 2-{[(tert-butoxy)carbonyl]amino}-3-(4-methyl-1H-pyrazol-1-yl)butanoic acid
• 2137489-04-2
• EN300-1141016

• Inchi： 1S/C13H21N3O4/c1-8-6-14-16(7-8)9(2)10(11(17)18)15-12(19)20-13(3,4)5/h6-7,9-10H,1-5H3,(H,15,19)(H,17,18)
• InChI Key： VYGMJMAVNHXJMS-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)C(C)N1C=C(C)C=N1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 283.15320616g/mol
• Monoisotopic Mass: 283.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 93.4Ų

Additional information on 2-{(tert-butoxy)carbonylamino}-3-(4-methyl-1H-pyrazol-1-yl)butanoic acid

Introduction to 2-{(tert-butoxy)carbonylamino}-3-(4-methyl-1H-pyrazol-1-yl)butanoic acid (CAS No. 2137489-04-2) and Its Emerging Applications in Chemical Biology

2-{(tert-butoxy)carbonylamino}-3-(4-methyl-1H-pyrazol-1-yl)butanoic acid, identified by the CAS number 2137489-04-2, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound, featuring a combination of a tert-butoxy carbonyl group, an amino acid derivative, and a pyrazole moiety, exhibits promising potential in various biochemical and pharmaceutical applications. The structural design of this molecule not only enhances its solubility and stability but also allows for diverse modifications, making it a valuable scaffold for drug discovery and molecular research.

The tert-butoxy carbonylamino functionality in the molecule serves as a protective group for the amino functionality, which is crucial in peptide synthesis and protein modification studies. This protective group ensures that the amino group remains inert under harsh reaction conditions, allowing for selective functionalization at other sites. Additionally, the pyrazole ring, a heterocyclic aromatic compound, introduces specific binding interactions with biological targets, making it an attractive component in the design of enzyme inhibitors and receptor ligands.

Recent advancements in chemical biology have highlighted the importance of 3-(4-methyl-1H-pyrazol-1-yl)butanoic acid derivatives in modulating biological pathways. The presence of the pyrazole moiety not only enhances binding affinity but also improves metabolic stability, key factors in drug development. Studies have demonstrated that compounds incorporating pyrazole scaffolds exhibit significant activity against various enzymes and receptors involved in inflammatory responses, cancer progression, and metabolic disorders.

In the realm of drug discovery, 2-{(tert-butoxy)carbonylamino}-3-(4-methyl-1H-pyrazol-1-yl)butanoic acid has been explored as a precursor for synthesizing novel bioactive molecules. The tert-butoxy carbonyl group can be selectively removed under mild acidic conditions, allowing for the introduction of diverse side chains or modifications at the amino terminus. This flexibility makes it an ideal candidate for structure-activity relationship (SAR) studies, enabling researchers to fine-tune molecular properties for optimal biological activity.

One of the most compelling aspects of this compound is its potential application in targeting neurological disorders. The pyrazole ring has been shown to interact with specific neurotransmitter receptors, such as NMDA and GABA receptors, which are implicated in conditions like epilepsy and Alzheimer's disease. Preliminary studies suggest that derivatives of 2-{(tert-butoxy)carbonylamino}-3-(4-methyl-1H-pyrazol-1-yl)butanoic acid may serve as lead compounds for developing new therapeutic agents that modulate these pathways.

The compound's structural features also make it suitable for use in protein engineering and enzyme inhibition studies. The combination of the amino acid derivative and the pyrazole moiety provides multiple interaction points with biological targets, allowing for precise tuning of binding affinities. This has led to its incorporation into libraries of compounds used in high-throughput screening (HTS) campaigns to identify novel inhibitors of therapeutic interest.

Another area where this compound has shown promise is in materials science. The rigid pyrazole ring contributes to the overall stability of the molecule, making it suitable for applications in polymer chemistry and material design. Researchers are exploring its use as a monomer or intermediate in synthesizing advanced materials with tailored properties, such as enhanced biodegradability or improved mechanical strength.

The synthesis of 2-{(tert-butoxy)carbonylamino}-3-(4-methyl-1H-pyrazol-1-yl)butanoic acid involves multi-step organic reactions that highlight modern synthetic methodologies. Advanced techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been employed to construct the complex core structure efficiently. These synthetic strategies not only showcase the versatility of current chemical tools but also underscore the importance of innovative approaches in accessing structurally diverse molecules.

The compound's physicochemical properties have been thoroughly characterized using state-of-the-art analytical techniques. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography have provided detailed insights into its molecular structure and conformational dynamics. These data are crucial for understanding its behavior in biological systems and for guiding further structural optimization efforts.

In conclusion,2-{(tert-butoxy)carbonylamino}-3-(4-methyl-1H-pyrazol-1-yl)butanoic acid (CAS No. 2137489-04-2) represents a significant advancement in chemical biology with broad applications across pharmaceuticals, materials science, and biochemical research. Its unique structural features, coupled with its synthetic accessibility and versatile reactivity, make it an invaluable tool for developing new therapeutic agents and exploring fundamental biological processes.